2-((1-(4-fluorophenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide

• IUPAC Name: 2-[1-(4-fluorophenyl)-4-methylpyrazolo[3,4-d]pyridazin-7-yl]sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C18H15FN6O2S/c1-10-7-15(24-27-10)21-16(26)9-28-18-17-14(11(2)22-23-18)8-20-25(17)13-5-3-12(19)4-6-13/h3-8H,9H2,1-2H3,(H,21,24,26)
• InChI Key: UQHQEOSGIRQCBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CSC2=C3C(=C(N=N2)C)C=NN3C4=CC=C(C=C4)F
• Molecular Formula: C18H15FN6O2S
• Molecular Weight: 398.4 g/mol

Description

This compound is a derivative of pyridazine, which is a heterocycle that contains two adjacent nitrogen atoms. Pyridazine derivatives have shown a wide range of pharmacological activities such as antimicrobial, antidepressant, anti-hypertensive, anticancer, antiplatelet, antiulcer, and various other anticipated biological activities.

Synthesis Analysis

The synthesis of pyridazinone derivatives, like the compound , often involves the reaction of hydrazine or aryl hydrazines with mixtures of ketones and esters, or with 1,4-dicarbonyl compounds.

Molecular Structure Analysis

The molecular formula of the compound is C15H14FN5OS, with an average mass of 331.368 Da and a monoisotopic mass of 331.090302 Da.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not detailed in the search results, pyridazine derivatives have been utilized in medicinal chemistry against a range of biological targets and physiological effects.

Future Directions

Given the wide range of pharmacological activities exhibited by pyridazine derivatives, there is potential for further exploration and development of these compounds in drug discovery.